Cas no 2680700-66-5 (benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate)

• Product Name: benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate
• CAS No: 2680700-66-5
• MF: C₁₄H₁₃FN₂O₄S
• MW: 324.327425718308
• CID: 5632215
• PubChem ID: 165935116
• Update Time: 2025-10-24

benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680700-66-5
• EN300-28294489
• benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate

• Inchi： 1S/C14H13FN2O4S/c15-11-7-4-8-12(22(16,19)20)13(11)17-14(18)21-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,17,18)(H2,16,19,20)
• InChI Key： FAACFZXBUOJLNC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1NC(=O)OCC1C=CC=CC=1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 324.05800624g/mol
• Monoisotopic Mass: 324.05800624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate

Benzyl N-(2-Fluoro-6-Sulfamoylphenyl)Carbamate (CAS No. 2680700-66-5): A Comprehensive Overview

Benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate, identified by the CAS registry number 2680700-66-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzyl group attached to a carbamate moiety, which is further substituted with a fluorine atom and a sulfamoyl group on the phenyl ring. These substituents contribute to the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate in medicinal chemistry. The fluorine atom at the 2-position of the phenyl ring enhances the compound's lipophilicity, which is crucial for improving drug absorption and bioavailability. Additionally, the sulfamoyl group at the 6-position introduces hydrogen bonding capabilities, potentially enhancing the compound's ability to interact with biological targets such as enzymes or receptors.

The synthesis of benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and purification techniques. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential clinical applications.

One of the most promising applications of this compound lies in its potential as an inhibitor of certain enzyme targets. For instance, studies have shown that benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate exhibits inhibitory activity against serine proteases, which are implicated in various pathological conditions such as inflammation, cancer, and thrombosis. This activity suggests that the compound could serve as a lead molecule for developing novel therapeutic agents.

Furthermore, the structural flexibility of benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate allows for additional modifications to enhance its pharmacokinetic properties. For example, researchers have explored the introduction of electron-withdrawing groups or bioisosteres to improve metabolic stability and reduce toxicity. These modifications are critical for translating laboratory findings into clinically viable drugs.

In terms of safety and toxicity profiles, preliminary studies indicate that benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate demonstrates moderate cytotoxicity against certain cancer cell lines while showing lower toxicity towards normal cells. This selectivity is a desirable trait for antineoplastic agents, as it minimizes adverse effects on healthy tissues.

The development of benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate also underscores the importance of interdisciplinary collaboration in modern drug discovery. Chemists work closely with biologists and pharmacologists to design compounds that not only exhibit potent biological activity but also meet stringent safety and efficacy criteria.

In conclusion, benzyl N-(2-fluoro-6-sulfamoylphenyl)carbamate (CAS No. 2680700-66-5) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with recent advances in synthetic chemistry and pharmacology, positions this compound as a promising candidate for future drug development efforts.